1-(2-fluorophenyl)-N-(4-(3-methoxyazetidin-1-yl)phenyl)methanesulfonamide
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Description
1-(2-fluorophenyl)-N-(4-(3-methoxyazetidin-1-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C17H19FN2O3S and its molecular weight is 350.41. The purity is usually 95%.
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Scientific Research Applications
Synthetic Utility in Organic Chemistry
The preparation of α-fluoro(disulfonyl)methane and its analogues demonstrates the synthetic utility of sulfonamide compounds as versatile synthons for generating fluoromethylated organic molecules. This underscores their importance in creating building blocks for more complex organic synthesis, highlighting a pathway for the development of novel compounds with potential applications in medicinal chemistry and materials science (Prakash et al., 2010).
Structural Studies and Supramolecular Assembly
The structural study of nimesulidetriazole derivatives, which share a similar sulfonamide moiety, illustrates the effect of substitution on supramolecular assembly. Such studies can lead to a better understanding of how modifications at the molecular level can influence the overall structure and potentially the function of sulfonamide-based compounds, paving the way for designing molecules with specific properties (Dey et al., 2015).
Fluorine Chemistry in Synthesis
Research on the synthesis of fluorinated compounds, including the use of fluorobis(phenylsulfonyl)methane (FBSM) for allylic alkylation, highlights the role of fluorine in medicinal chemistry and drug design. The ability to selectively introduce fluorine atoms into molecules is crucial for modifying their biological activity, stability, and membrane permeability, indicating the potential for the development of new therapeutic agents (Liu et al., 2009).
Enzyme Inhibition and Catalysis
The study of enzyme-activated irreversible inhibition by a sulfonamide compound sheds light on the mechanism of action of potential therapeutic agents. Understanding how these compounds interact with enzymes at the molecular level can lead to the design of more effective and selective inhibitors, with implications for the treatment of various diseases (Tipton et al., 1983).
Properties
IUPAC Name |
1-(2-fluorophenyl)-N-[4-(3-methoxyazetidin-1-yl)phenyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19FN2O3S/c1-23-16-10-20(11-16)15-8-6-14(7-9-15)19-24(21,22)12-13-4-2-3-5-17(13)18/h2-9,16,19H,10-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWNAEUIPUMNXRJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1CN(C1)C2=CC=C(C=C2)NS(=O)(=O)CC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.